1-Benzyl-2-methyl-1h-benzoimidazol-5-ylamine dihydrochloride
Overview
Description
“1-Benzyl-2-methyl-1h-benzoimidazol-5-ylamine dihydrochloride” is a solid compound . It has the empirical formula C15H17Cl2N3 and a molecular weight of 310.22 g/mol . It’s important to note that this product is intended for research use only and is not intended for human or veterinary use.
Synthesis Analysis
The synthesis of benzimidazole derivatives usually involves the condensation of o-phenylenediamine with formic acid or the equivalent trimethyl orthoformate . 2-Substituted derivatives are obtained when the condensation is conducted with aldehydes in place of formic acid, followed by oxidation .
Molecular Structure Analysis
The SMILES string of the compound is NCC1=NC2=C (C=CC=C2)N1CC3=CC=CC=C3.Cl.Cl . The InChI key is VVWMJZHIPOQCFG-UHFFFAOYSA-N .
Chemical Reactions Analysis
Benzimidazole is a nitrogen heterocycle and forms mixed ligand Pt (II) complexes . 1-Benzyl-2-methylimidazole on treatment with ammonia and sodium yields 2-methylimidazole .
Physical And Chemical Properties Analysis
The compound is a solid . It has a molecular weight of 310.22 g/mol .
Scientific Research Applications
Anticancer Activity
Benzimidazole derivatives have been found to exhibit anticancer activity. They can interact with the biopolymers of the living system, which makes them of interest in cancer research .
Hormone Antagonist
Benzimidazole compounds can act as hormone antagonists. This property can be utilized in the development of drugs for hormone-related disorders .
Antiviral and Anti-HIV Activity
Benzimidazole derivatives have shown potential as antiviral and anti-HIV agents. For instance, substituted benzimidazoles have demonstrated nanomolar activity against respiratory syncytial virus .
Anthelmintic and Antiprotozoal Activity
These compounds have been found to possess anthelmintic and antiprotozoal activities, making them useful in the treatment of parasitic infections .
Antimycobacterial Activity
Benzimidazole derivatives have been screened for their antimycobacterial activities, which could be beneficial in the treatment of diseases like tuberculosis .
Antihypertensive and Anti-inflammatory Activity
These compounds have also shown antihypertensive and anti-inflammatory activities, which could be harnessed for the treatment of hypertension and inflammation-related disorders .
Analgesic and Anxiolytic Activity
Benzimidazole derivatives can exhibit analgesic and anxiolytic activities, potentially making them useful in pain management and the treatment of anxiety disorders .
Antioxidant and Antidiabetic Activity
Lastly, these compounds have demonstrated antioxidant and antidiabetic activities, which could be beneficial in the management of oxidative stress-related conditions and diabetes .
Safety and Hazards
Mechanism of Action
Target of Action
Benzimidazole compounds have been reported to exhibit diverse pharmacological activities, including antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory activities .
Mode of Action
Benzimidazole compounds are known to interact with their targets, leading to changes that contribute to their pharmacological activities .
Biochemical Pathways
Benzimidazole compounds are known to affect various biochemical pathways, leading to their diverse pharmacological effects .
Result of Action
The diverse pharmacological activities of benzimidazole compounds suggest they can have a wide range of molecular and cellular effects .
properties
IUPAC Name |
1-benzyl-2-methylbenzimidazol-5-amine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3.2ClH/c1-11-17-14-9-13(16)7-8-15(14)18(11)10-12-5-3-2-4-6-12;;/h2-9H,10,16H2,1H3;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ARLOJMPFMKIADO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(N1CC3=CC=CC=C3)C=CC(=C2)N.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17Cl2N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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